![molecular formula C16H13NO5S B2680907 Methyl 2-(7-methoxybenzofuran-2-carboxamido)thiophene-3-carboxylate CAS No. 921800-15-9](/img/structure/B2680907.png)
Methyl 2-(7-methoxybenzofuran-2-carboxamido)thiophene-3-carboxylate
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Overview
Description
“Methyl 2-(7-methoxybenzofuran-2-carboxamido)thiophene-3-carboxylate” is a complex organic compound. It contains a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of thiophene derivatives, like the one , often involves the Gewald synthesis . This is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Chemical Reactions Analysis
Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .Scientific Research Applications
- Thiophene derivatives play a crucial role in organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). Their π-conjugated structures facilitate charge transport, making them valuable for electronic devices .
- Thiophene-based compounds, including Methyl 2-(7-methoxybenzofuran-2-carboxamido)thiophene-3-carboxylate, serve as corrosion inhibitors in industrial chemistry and material science. They protect metals from degradation caused by environmental factors .
- Thiophene-containing molecules exhibit various pharmacological effects. For instance:
- Notable drugs incorporate thiophene frameworks. For instance:
- Thiophene derivatives are synthesized using various methods:
- Researchers explore the potential of Methyl 2-(7-methoxybenzofuran-2-carboxamido)thiophene-3-carboxylate and related analogs as biologically active compounds. Their heterocyclic nature makes them attractive for drug discovery .
Organic Semiconductors and Electronics:
Corrosion Inhibition:
Pharmacological Properties:
Drug Development:
Synthetic Methods:
Biologically Active Compounds:
Future Directions
Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . This suggests that “Methyl 2-(7-methoxybenzofuran-2-carboxamido)thiophene-3-carboxylate” and similar compounds may have potential applications in the development of new drugs .
properties
IUPAC Name |
methyl 2-[(7-methoxy-1-benzofuran-2-carbonyl)amino]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO5S/c1-20-11-5-3-4-9-8-12(22-13(9)11)14(18)17-15-10(6-7-23-15)16(19)21-2/h3-8H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKNMZMZCLRZBEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NC3=C(C=CS3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(7-methoxybenzofuran-2-carboxamido)thiophene-3-carboxylate |
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